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Compound of Interest

Compound Name: 3,5-Difluoroisonicotinonitrile

Cat. No.: B577487 Get Quote

Application Notes and Protocols for 3,5-
Difluoroisonicotinonitrile
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of 3,5-Difluoroisonicotinonitrile in a research and development setting. Due to the limited

availability of a specific Safety Data Sheet (SDS) for this compound, the safety and handling

information is primarily based on data for the structurally similar and hazardous compound, 3,5-

Difluorobenzonitrile.

Compound Information
Property Value

Chemical Name 3,5-Difluoroisonicotinonitrile

Synonyms 4-Cyano-3,5-difluoropyridine

CAS Number 1214377-09-9

Molecular Formula C₆H₂F₂N₂

Molecular Weight 140.09 g/mol

Purity Typically ≥98%
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Safety and Handling
Extreme caution should be exercised when handling 3,5-Difluoroisonicotinonitrile. Based on

analogous compounds, it is predicted to be toxic if swallowed, harmful in contact with skin, and

may cause severe skin and eye irritation, as well as respiratory irritation.

Hazard Classification (Predicted)
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment (Long-term)
3

H412: Harmful to aquatic life

with long lasting effects

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling this compound.

The following PPE is mandatory:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber, tested for breakthrough

time).

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes. For larger quantities

or in case of potential splashing, a chemical-resistant apron is recommended.
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Respiratory Protection: Use only in a well-ventilated area, preferably within a certified

chemical fume hood. If the ventilation is inadequate, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and acid gases should be used.

Handling and Storage
Handling:

Avoid all personal contact, including inhalation of dust or fumes.[1][2]

Do not eat, drink, or smoke in the handling area.

Keep containers securely sealed when not in use.[3]

Avoid the formation of dust and aerosols.

Use spark-proof tools and avoid sources of ignition.

Wash hands thoroughly after handling.[3]

Storage:

Store in a cool, dry, and well-ventilated area.[4]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Store in the original, tightly sealed container.

Protect from physical damage.

First Aid Measures
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Exposure Route First Aid Procedure

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician. Rinse mouth. Do

NOT induce vomiting.[3]

Skin Contact

IF ON SKIN: Wash with plenty of soap and

water. Remove contaminated clothing and wash

it before reuse. If skin irritation occurs, get

medical advice/attention.

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

Inhalation

IF INHALED: Remove person to fresh air and

keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

Spill and Waste Disposal
Spills:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE.

For solid spills, carefully sweep up the material to avoid generating dust and place it in a

sealed, labeled container for disposal.

Absorb liquid spills with an inert material (e.g., vermiculite, sand) and place in a sealed,

labeled container for disposal.

Wash the spill area thoroughly with soap and water.

Waste Disposal:

Dispose of waste in accordance with local, state, and federal regulations.[1][2]
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Contact a licensed professional waste disposal service.[5]

Do not dispose of down the drain or in the regular trash.[4]

Experimental Protocols: Nucleophilic Aromatic
Substitution (SNAr)
3,5-Difluoroisonicotinonitrile is an electron-deficient aromatic system, making it susceptible

to nucleophilic aromatic substitution (SNAr). The fluorine atoms are activated by the electron-

withdrawing nitrile group and the pyridine nitrogen, facilitating their displacement by various

nucleophiles.

Below is a representative protocol for the amination of 3,5-Difluoroisonicotinonitrile. This

protocol is based on general principles of SNAr on similar fluorinated pyridines and should be

optimized for specific amines and reaction scales.

General Protocol for Amination
Reaction:

Materials:

3,5-Difluoroisonicotinonitrile

Amine (e.g., morpholine, piperidine, or a primary amine)

Anhydrous polar aprotic solvent (e.g., Dimethylformamide (DMF), Dimethyl sulfoxide

(DMSO), or Acetonitrile (MeCN))

Base (e.g., Potassium carbonate (K₂CO₃) or Triethylamine (Et₃N))

Round-bottom flask with a reflux condenser and magnetic stirrer

Inert atmosphere (Nitrogen or Argon)

Standard workup and purification equipment (separatory funnel, rotary evaporator,

chromatography supplies)
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Procedure:

Reaction Setup:

In a dry round-bottom flask under an inert atmosphere, add 3,5-Difluoroisonicotinonitrile
(1.0 eq).

Dissolve the starting material in the chosen anhydrous solvent (e.g., DMF).

Add the amine (1.1 to 2.2 eq, depending on whether mono- or di-substitution is desired) to

the solution.

Add the base (1.5 to 3.0 eq) to the reaction mixture.

Reaction Conditions:

Stir the reaction mixture at room temperature or heat to a temperature between 50-100 °C,

depending on the nucleophilicity of the amine.

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Workup:

Once the reaction is complete, cool the mixture to room temperature.

Quench the reaction by adding water.

Extract the product with an appropriate organic solvent (e.g., ethyl acetate,

dichloromethane).

Wash the combined organic layers with water and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification:
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Purify the crude product by column chromatography on silica gel using an appropriate

solvent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the desired

substituted isonicotinonitrile.

Experimental Workflow Diagram

Reaction Setup Reaction Workup Purification

Add 3,5-Difluoroisonicotinonitrile
to a dry flask under N₂

Dissolve in
anhydrous solvent

Add amine
(nucleophile) Add base Stir and heat

(50-100 °C)
Monitor by

TLC or LC-MS
Cool and

quench with water
Extract with

organic solvent
Wash with

water and brine Dry and concentrate Column chromatography Isolated Product

Click to download full resolution via product page

Caption: Workflow for the amination of 3,5-Difluoroisonicotinonitrile.

Signaling Pathways and Logical Relationships
Nucleophilic Aromatic Substitution (SNAr) Mechanism
The reaction proceeds via a Meisenheimer complex intermediate. The high electronegativity of

the fluorine atoms and the electron-withdrawing nature of the nitrile and pyridine ring stabilize

the negative charge in this intermediate.
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3,5-Difluoroisonicotinonitrile + Nucleophile (Nu⁻)
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Caption: The stepwise mechanism of nucleophilic aromatic substitution.

Logical Relationship for Reaction Success
The success of the SNAr reaction on 3,5-Difluoroisonicotinonitrile is dependent on several

key factors.

Successful SNAr Reaction

Electron-Deficient
Substrate Good Nucleophile Good Leaving Group

(Fluorine)
Appropriate Reaction

Conditions

Polar Aprotic
Solvent

Optimal
Temperature
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Caption: Key factors influencing the success of the SNAr reaction.

Disclaimer: This document is intended for informational purposes only and should not be

considered a substitute for a formal risk assessment. Always consult the most up-to-date safety

information and conduct a thorough literature search before beginning any new experimental

work. The provided experimental protocol is a general guideline and requires optimization for

specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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